Cas no 174198-16-4 (Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis-)

Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis- structure
174198-16-4 structure
Product Name:Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis-
CAS No:174198-16-4
MF:C20H34N2O3S
MW:382.560564517975
CID:140699
PubChem ID:6449075
Update Time:2025-04-19

Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis-
    • 4,4'-[(5Z)-13-Oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl]di morpholine
    • 4,4'-(13-Oxido-13-thiabicyclo(8.2.1)tridec-5-ene-2,9-diyl)bismorpholine
    • Morpholine, 4,4'-(13-oxido-13-thiabicyclo(8.2.1)tridec-5-ene-2,9-diyl)bis-
    • 2,9-Dimorpholino-13-thiabicyclo(8.2.1)tridec-5-ene 13-oxide
    • 174198-16-4
    • (5Z)-2,9-dimorpholin-4-yl-13lambda4-thiabicyclo[8.2.1]tridec-5-ene 13-oxide
    • Inchi: 1S/C20H34N2O3S/c23-26-19-7-8-20(26)18(22-11-15-25-16-12-22)6-4-2-1-3-5-17(19)21-9-13-24-14-10-21/h1-2,17-20H,3-16H2/b2-1-
    • InChI Key: OREAGBASRSWWGD-UPHRSURJSA-N
    • SMILES: S1(C2C(CCC=CCCC(C1CC2)N1CCOCC1)N1CCOCC1)=O |c:5|

Computed Properties

  • Exact Mass: 382.22922
  • Monoisotopic Mass: 382.229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.2Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 559.9°C at 760 mmHg
  • Flash Point: 292.4°C
  • Refractive Index: 1.594
  • PSA: 42.01
  • LogP: 2.53940

Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis- Related Literature

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